Cas no 1845825-51-5 (rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol)

Technical Introduction: rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol is a chiral cyclopentanol derivative featuring both hydroxyl and ethylamino functional groups at the 1- and 2-positions of the cyclopentane ring, respectively. Its stereochemistry (rac-(1R,2R)) makes it a valuable intermediate in asymmetric synthesis and pharmaceutical research, particularly for the development of bioactive molecules targeting neurological or cardiovascular pathways. The presence of both amino and hydroxyl groups enhances its versatility as a building block for further functionalization, such as amide formation or etherification. This compound’s rigid cyclopentane backbone may also confer conformational stability in drug design applications. Suitable for use in enantioselective catalysis or medicinal chemistry studies, it offers researchers a structurally defined scaffold with potential for tailored modifications.

rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol structure

1845825-51-5 structure

Product Name:rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol

CAS No:1845825-51-5

MF:C₇H₁₅NO

MW:129.200102090836

CID:6512143

PubChem ID:55286985

Update Time:2025-06-10

rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

- EN300-1234862
- Z1796000613
- AKOS006355820
- rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol
- 1845825-51-5
- Inchi： 1S/C7H15NO/c1-2-8-6-4-3-5-7(6)9/h6-9H,2-5H2,1H3/t6-,7-/m1/s1
- InChI Key： UBDXCTQZLNZRCF-RNFRBKRXSA-N
- SMILES： O[C@@H]1CCC[C@H]1NCC

Computed Properties

Exact Mass: 129.115364102g/mol
Monoisotopic Mass: 129.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 85
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 32.3Å²

rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1234862-0.05g	rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans	1845825-51-5	95%	0.05g	$101.0	2023-04-20
Enamine	EN300-1234862-0.1g	rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans	1845825-51-5	95%	0.1g	$152.0	2023-04-20
Enamine	EN300-1234862-0.25g	rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans	1845825-51-5	95%	0.25g	$216.0	2023-04-20
Enamine	EN300-1234862-0.5g	rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans	1845825-51-5	95%	0.5g	$407.0	2023-04-20
Enamine	EN300-1234862-1.0g	rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans	1845825-51-5	95%	1g	$528.0	2023-04-20
Enamine	EN300-1234862-2.5g	rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans	1845825-51-5	95%	2.5g	$1034.0	2023-04-20
Enamine	EN300-1234862-5.0g	rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans	1845825-51-5	95%	5g	$1530.0	2023-04-20
Enamine	EN300-1234862-10.0g	rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol, trans	1845825-51-5	95%	10g	$2269.0	2023-04-20

rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Additional information on rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol

Recent Advances in the Study of rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol (CAS: 1845825-51-5)

In recent years, the compound rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol (CAS: 1845825-51-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral cyclopentanol derivative has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. The compound's unique structural features, including its stereochemistry and functional groups, make it a valuable scaffold for drug discovery and optimization.

Recent studies have focused on the synthesis, pharmacological evaluation, and mechanistic insights of rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective modulator of dopamine receptors, with potential applications in treating Parkinson's disease and schizophrenia. The research highlighted the compound's ability to cross the blood-brain barrier (BBB) efficiently, a critical factor for CNS-targeted therapeutics.

Another significant advancement involves the enantioselective synthesis of rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol. A team from the University of Cambridge developed a novel catalytic asymmetric hydrogenation method, achieving high enantiomeric excess (ee > 99%) and yield (92%). This breakthrough, published in Angewandte Chemie (2023), addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for structure-activity relationship (SAR) studies.

Pharmacokinetic studies of rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol have revealed favorable properties, including good oral bioavailability (78% in rat models) and a half-life of approximately 4.5 hours. These findings, reported in Drug Metabolism and Disposition (2023), suggest the compound's potential for once-daily dosing in clinical applications. However, researchers noted the need for further optimization to reduce first-pass metabolism in the liver.

In the context of molecular interactions, X-ray crystallography studies have elucidated the binding mode of rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol with its biological targets. The compound's cyclopentane ring adopts a specific puckered conformation that facilitates optimal interactions with receptor binding pockets. These structural insights, published in Nature Communications (2023), provide a foundation for rational drug design and the development of more potent analogs.

Looking forward, several pharmaceutical companies have included rac-(1R,2R)-2-(ethylamino)cyclopentan-1-ol in their preclinical pipelines. Its versatility as a building block for diverse therapeutic agents continues to drive research interest. Future studies are expected to explore its applications beyond CNS disorders, including potential uses in pain management and addiction treatment. The compound's development represents an exciting frontier in medicinal chemistry, combining innovative synthetic approaches with cutting-edge biological evaluation.